5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
402617-00-9
VCID:
VC0445105
InChI:
InChI=1S/C12H13N3O5/c1-7-11(15(17)18)8(2)14(13-7)6-9-4-5-10(20-9)12(16)19-3/h4-5H,6H2,1-3H3
SMILES:
CC1=C(C(=NN1CC2=CC=C(O2)C(=O)OC)C)[N+](=O)[O-]
Molecular Formula:
C12H13N3O5
Molecular Weight:
279.25g/mol
5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
CAS No.: 402617-00-9
Main Products
VCID: VC0445105
Molecular Formula: C12H13N3O5
Molecular Weight: 279.25g/mol
| CAS No. | 402617-00-9 |
|---|---|
| Product Name | 5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester |
| Molecular Formula | C12H13N3O5 |
| Molecular Weight | 279.25g/mol |
| IUPAC Name | methyl 5-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]furan-2-carboxylate |
| Standard InChI | InChI=1S/C12H13N3O5/c1-7-11(15(17)18)8(2)14(13-7)6-9-4-5-10(20-9)12(16)19-3/h4-5H,6H2,1-3H3 |
| Standard InChIKey | NKMLPDFXBCJEHK-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=NN1CC2=CC=C(O2)C(=O)OC)C)[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C(=NN1CC2=CC=C(O2)C(=O)OC)C)[N+](=O)[O-] |
| Solubility | 37.2 [ug/mL] |
| PubChem Compound | 948805 |
| Last Modified | Nov 11 2021 |
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